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Compound of Interest

Compound Name: CC-90010

Cat. No.: B1574583

For Researchers, Scientists, and Drug Development Professionals

Introduction

CC-90010, also known as Trotabresib, is a potent and orally active inhibitor of the
Bromodomain and Extra-Terminal (BET) protein family.[1][2] BET proteins are epigenetic
readers that play a crucial role in the regulation of gene expression involved in oncogenesis.[3]
As such, CC-90010 is a valuable tool in cancer research, particularly in studies involving
advanced solid tumors and non-Hodgkin's lymphoma.[2][3] This document provides a detailed
protocol for the preparation of a CC-90010 stock solution to ensure accurate and reproducible
experimental results.

Quantitative Data Summary

For ease of reference, the key quantitative data for CC-90010 is summarized in the table
below.
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Parameter Value Source
Molecular Weight 383.46 g/mol [1]
Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]
Solubility in DMSO Up to 77 mg/mL (200.8 mM) [1]
Powder Storage 3 years at -20°C [1]
Stock Solution Storage 1 year at -80°C in solvent [1]
Short-term Stock Storage 1 month at -20°C in solvent [1114]

Experimental Protocol: Preparing a 10 mM CC-90010
Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of CC-90010 in DMSO.

Materials:

CC-90010 powder

o Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Pipettes and sterile filter tips

e \Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Pre-weighing Preparation: Before handling the compound, ensure you are wearing the
appropriate PPE. Allow the CC-90010 powder vial to equilibrate to room temperature before
opening to prevent condensation.
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» Weighing CC-90010: Carefully weigh out 3.83 mg of CC-90010 powder using a calibrated
analytical balance and transfer it to a sterile microcentrifuge tube.

e Adding Solvent: Add 1 mL of anhydrous/fresh DMSO to the microcentrifuge tube containing
the CC-90010 powder. It is crucial to use fresh DMSO as moisture can reduce the solubility
of CC-90010.[1]

» Dissolution: Close the tube tightly and vortex the solution until the CC-90010 powder is
completely dissolved. Gentle warming in a water bath (not exceeding 37°C) can be used to
aid dissolution if necessary. Visually inspect the solution to ensure there are no visible
particles.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10
pL, 50 pL, or 100 pL) in sterile microcentrifuge tubes.[1]

» Storage: Store the aliquots of the CC-90010 stock solution at -80°C for long-term storage (up
to 1 year) or at -20°C for short-term storage (up to 1 month).[1][4]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the general signaling pathway affected by BET inhibitors like
CC-90010 and the experimental workflow for preparing the stock solution.
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Caption: BET protein inhibition by CC-90010.
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Caption: Workflow for CC-90010 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1574583?utm_src=pdf-body-img
https://www.benchchem.com/product/b1574583?utm_src=pdf-body
https://www.benchchem.com/product/b1574583?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

1. selleckchem.com [selleckchem.com]

2. cancer-research-network.com [cancer-research-network.com]

3. Phase | study of CC-90010, a reversible, oral BET inhibitor in patients with advanced solid
tumors and relapsed/refractory non-Hodgkin's lymphoma [pubmed.ncbi.nim.nih.gov]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Protocol for Preparing CC-90010 Stock Solution].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574583#protocol-for-preparing-cc-90010-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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